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Compound of Interest

Compound Name: 2',6'-Difluoroacetophenone

Cat. No.: B084162 Get Quote

Essential Safety and Handling Guide for 2',6'-
Difluoroacetophenone
This guide provides immediate, essential safety and logistical information for the handling and

disposal of 2',6'-Difluoroacetophenone (CAS No: 13670-99-0), tailored for researchers,

scientists, and drug development professionals.

Chemical and Physical Properties
2',6'-Difluoroacetophenone is a combustible liquid that requires careful handling to avoid

health hazards and ensure laboratory safety.[1][2] Its key properties are summarized below.

Property Value

Molecular Formula C₈H₆F₂O

Molecular Weight 156.13 g/mol [3]

Appearance Liquid[3]

Boiling Point 76-79 °C at 15 mmHg[3]

Density 1.197 g/mL at 25 °C[3]

Flash Point 77 °C (170.6 °F) - closed cup[3]
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Hazard Identification and Classification
This chemical is classified as hazardous under the Globally Harmonized System (GHS).[1][2]

Understanding these hazards is the first step in safe handling.

Hazard Classification GHS Code Description

Flammable Liquids Category 4 H227: Combustible liquid[1][2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2][3]

Signal Word: Warning[1][2][3]

Hazard Pictogram:

alt text

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The following table outlines the

required equipment.
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Protection Type
Recommended
Specification

Rationale

Eye/Face Protection

Safety glasses with side-

shields (conforming to EN166)

or safety goggles.[4] A face

shield is recommended if there

is a splash potential.[5]

Protects against splashes and

vapors causing serious eye

irritation.[1][2]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., Butyl, Neoprene).

[6][7] A lab coat or chemical-

resistant apron is required.[5]

Prevents skin contact which

can cause irritation.[1][2]

Respiratory Protection

Use only in a well-ventilated

area, preferably a chemical

fume hood.[1][8] If a fume

hood is not available or if

ventilation is poor, use a

NIOSH-approved respirator

with organic vapor cartridges

(e.g., Type ABEK (EN14387)

respirator filter).[3][9]

Protects against inhalation of

vapors which may cause

respiratory irritation.[1][2]

Operational Plans: Handling, Storage, and Disposal
Adherence to strict operational protocols is crucial for safety.

Safe Handling Protocol
Preparation: Before handling, ensure all required PPE is available and inspected for integrity.

[4] Read the Safety Data Sheet (SDS) thoroughly.[10]

Work Area: Handle the chemical inside a properly functioning chemical fume hood to

minimize vapor accumulation.[1][8]

Avoidance: Avoid contact with skin and eyes and inhalation of vapor or mist.
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Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[1][8] Use

non-sparking tools when handling containers.[6]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[2] Do not eat, drink,

or smoke in the work area.[2]

Storage Plan
Containers: Keep containers tightly closed when not in use.[2]

Location: Store in a dry, cool, and well-ventilated place.[2]

Cabinets: For quantities of 10 gallons or more, a dedicated flammable storage cabinet is

required.[1]

Incompatibilities: Segregate from strong oxidizing agents, strong acids, and strong bases.[2]

Disposal Plan
2',6'-Difluoroacetophenone is a halogenated organic compound and must be disposed of as

hazardous waste.[4][11]

Segregation: Do not mix with non-halogenated waste.[3][11] Collect in a designated, properly

labeled hazardous waste container for "Halogenated Organic Liquids".[3][4]

Container: The waste container must be in good condition, compatible with the chemical, and

have a tight-sealing cap.[3]

Labeling: Label the waste container with "Hazardous Waste," the full chemical name

("Waste: 2',6'-Difluoroacetophenone"), and a list of all constituents if it's a mixed waste

stream.[3]

Collection: When the container is nearly full, arrange for collection by a licensed professional

waste disposal service.[4]

Contaminated Materials: Dispose of any contaminated PPE, spill cleanup materials, and

empty containers as hazardous waste.[12][13]
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Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[2]

Spill Response Plan
Evacuate & Isolate: Immediately alert others in the area and evacuate non-essential

personnel. Isolate the spill area.[14]

Ventilate: Ensure the area is well-ventilated, preferably with an exhaust system directed

outdoors.[14]

Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot

surfaces).[14]

Contain Spill: Wearing appropriate PPE, contain the spill using an inert absorbent material

like vermiculite, dry sand, or spill pillows.[13][14]
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Absorb & Collect: Absorb the spilled liquid, working from the outside in. Use non-sparking

tools to collect the absorbed material and place it into a sealable, labeled container for

hazardous waste disposal.[12][14]

Decontaminate: Clean the spill area with soap and water.[12]

Dispose: Dispose of all cleanup materials as hazardous waste.[12][13]

Report: Report the incident to your institution's Environmental Health and Safety department.

[12]

Visual Safety Protocols
Hierarchy of Controls
The following diagram illustrates the hierarchy of controls for minimizing exposure to 2',6'-
Difluoroacetophenone, from most to least effective.
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Hierarchy of Controls for 2',6'-Difluoroacetophenone

Elimination
(e.g., Remove from process)

Substitution
(e.g., Use a less hazardous chemical)

Most Effective

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical exposure.

Experimental Workflow for Safe Handling
This workflow provides a step-by-step visual guide for the safe handling of 2',6'-
Difluoroacetophenone from acquisition to disposal.
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Safe Handling Workflow: 2',6'-Difluoroacetophenone

1. Planning & Prep
- Review SDS

- Prepare Work Area

2. Don PPE
- Goggles, Lab Coat

- Chemical-Resistant Gloves

3. Chemical Handling
- Work in Fume Hood

- Use Smallest Quantity

4. Temporary Storage
- Tightly Sealed Container
- Away from Incompatibles

If not using all

5. Doff & Clean PPE
- Proper Removal Technique
- Decontaminate Reusables

Emergency: Spill

To reuse

6. Area Cleanup
- Decontaminate Surfaces

- Wash Hands

7. Waste Segregation
- Collect in Labeled

'Halogenated Waste' Container

8. Final Disposal
- Arrange for Pickup by

Licensed Service

Follow Spill
Response Plan

Click to download full resolution via product page

Caption: Step-by-step workflow for handling 2',6'-Difluoroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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